Cas no 1207025-45-3 (N-(4-{[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)cyclopentanecarboxamide)

• Product Name: N-(4-{[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)cyclopentanecarboxamide
• CAS No: 1207025-45-3
• MF: C₁₄H₁₇N₅O₂S₂
• MW: 351.44707942009
• CID: 5763149
• Update Time: 2025-05-26

N-(4-{[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)cyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[2-[(5-methyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]-1,3-thiazol-2-yl]cyclopentanecarboxamide
• N-(4-{[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)cyclopentanecarboxamide

• Inchi： 1S/C14H17N5O2S2/c1-8-18-19-14(23-8)16-11(20)6-10-7-22-13(15-10)17-12(21)9-4-2-3-5-9/h7,9H,2-6H2,1H3,(H,15,17,21)(H,16,19,20)
• InChI Key： DJPIZVDRWGMLOS-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC(CC(NC3=NN=C(C)S3)=O)=CS2)=O)CCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-(4-{[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)cyclopentanecarboxamide

N-(4-{[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)cyclopentanecarboxamide (CAS No. 1207025-45-3): A Comprehensive Overview

N-(4-{[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)cyclopentanecarboxamide (CAS No. 1207025-45-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazole derivatives and has been extensively studied for its biological activities, particularly in the context of antimicrobial and anticancer properties.

The chemical structure of N-(4-{[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)cyclopentanecarboxamide is characterized by a cyclopentane ring linked to a thiazole moiety through an amide bond. The thiazole ring is further substituted with a carbamoyl group containing a 5-methyl-1,3,4-thiadiazole moiety. This unique structural arrangement confers the compound with a range of pharmacological properties that are of great interest to researchers and pharmaceutical companies alike.

Recent studies have highlighted the potent antimicrobial activity of N-(4-{[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)cyclopentanecarboxamide. In vitro assays have demonstrated its efficacy against a broad spectrum of bacterial strains, including both Gram-positive and Gram-negative bacteria. This broad-spectrum activity is attributed to the compound's ability to disrupt bacterial cell walls and inhibit essential metabolic pathways. Additionally, the compound has shown promising results in combating multidrug-resistant bacterial strains, which are a growing concern in clinical settings.

Beyond its antimicrobial properties, N-(4-{[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)cyclopentanecarboxamide has also been investigated for its potential as an anticancer agent. Preclinical studies have indicated that the compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. Mechanistic studies suggest that the compound induces apoptosis by targeting key signaling pathways involved in cell proliferation and survival. These findings have paved the way for further preclinical and clinical evaluations to assess its therapeutic potential in cancer treatment.

The pharmacokinetic profile of N-(4-{[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)cyclopentanecarboxamide has also been explored in detail. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and demonstrates good bioavailability. The compound is metabolized primarily in the liver via cytochrome P450 enzymes and is excreted mainly through the urine. These pharmacokinetic characteristics make it a promising candidate for further development as a therapeutic agent.

In addition to its biological activities and pharmacokinetic properties, the safety profile of N-(4-{[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)cyclopentanecarboxamide has been evaluated in preclinical toxicity studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. This favorable safety profile further supports its potential for clinical use.

The synthesis of N-(4-{[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)cyclopentanecarboxamide has been optimized to improve yield and purity. Various synthetic routes have been explored to enhance the efficiency of the process while minimizing environmental impact. One such route involves the reaction of 2-aminothiazole with 5-methylisothiocyanatothiadiazole followed by coupling with cyclopentanecarbonyl chloride in the presence of a base. This method has proven to be highly effective and scalable for industrial production.

The potential applications of N-(4-{[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}-1,3-thiazol-2-y l)cyclopentanecarboxamide extend beyond its direct therapeutic uses. The compound's unique chemical structure makes it an excellent candidate for use as a lead molecule in drug discovery programs aimed at developing new classes of antimicrobial and anticancer agents. Its ability to target multiple biological pathways also makes it a valuable tool for understanding the underlying mechanisms of various diseases.

In conclusion, N-(4-{[(5-methyl - 1 , 3 , 4 - thiad iaz ol - 2 - y l ) carbamoy l ] methyl } - 1 , 3 - thia z ol - 2 - y l ) cyclo pent ane car box amide (CAS No. 1207025 - 45 - 3) represents a promising compound with significant potential in both antimicrobial and anticancer therapy. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play an important role in advancing medical treatments for various diseases.